![molecular formula C14H10FN5O4 B5121894 dimethyl 1-(7-fluoro-6-quinoxalinyl)-1H-1,2,3-triazole-4,5-dicarboxylate](/img/structure/B5121894.png)
dimethyl 1-(7-fluoro-6-quinoxalinyl)-1H-1,2,3-triazole-4,5-dicarboxylate
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Description
Compounds with quinoxalinyl and fluoro groups, such as (4R)-4-Fluoro-1-[(7-fluoro-6-quinoxalinyl)carbonyl]-L-prolinamide and 2-{[(7-Fluoro-6-quinoxalinyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione , are known. These compounds have different molecular formulas and masses .
Molecular Structure Analysis
The molecular structure of a compound is determined by its atomic composition and the bonds between those atoms. For example, (4R)-4-Fluoro-1-[(7-fluoro-6-quinoxalinyl)carbonyl]-L-prolinamide has a molecular formula of C14H12F2N4O2 .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. For example, information on the physical and chemical properties of 4-(7-fluoro-6-quinoxalinyl)thiomorpholine is available .Safety and Hazards
properties
IUPAC Name |
dimethyl 1-(7-fluoroquinoxalin-6-yl)triazole-4,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN5O4/c1-23-13(21)11-12(14(22)24-2)20(19-18-11)10-6-9-8(5-7(10)15)16-3-4-17-9/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QICQNMNRCKICBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N(N=N1)C2=CC3=NC=CN=C3C=C2F)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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